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These application notes provide a comprehensive overview and detailed protocols for the

immunohistochemical (IHC) detection of Fibroblast Activation Protein (FAP) in formalin-fixed,

paraffin-embedded (FFPE) tissue sections. FAP, a type II transmembrane serine protease, is

minimally expressed in normal adult tissues but is significantly upregulated in the stroma of a

majority of epithelial cancers, making it a promising diagnostic and therapeutic target.[1][2][3]

Introduction to FAP Immunohistochemistry
Immunohistochemistry is a critical technique for visualizing the expression and localization of

FAP within the tumor microenvironment. Accurate and reproducible FAP IHC is essential for

preclinical research, biomarker studies, and the development of FAP-targeted therapies. FAP is

predominantly expressed by cancer-associated fibroblasts (CAFs).[4][5] Its expression has

been correlated with poor prognosis in several cancer types.[1][6]
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Tumor Microenvironment Analysis: Elucidate the spatial distribution of FAP-positive CAFs in

relation to tumor cells and other stromal components.

Biomarker Discovery and Validation: Investigate the potential of FAP as a prognostic or

predictive biomarker across various cancer indications.[7]

Preclinical and Clinical Research: Assess FAP expression in patient samples to guide patient

selection for FAP-targeted therapies and to monitor treatment response.[3]

Quantitative Data Summary
The expression of FAP in the tumor stroma is a key parameter in many studies. The following

tables summarize FAP expression across various cancer types as determined by

immunohistochemistry.

Table 1: FAP Expression in Various Human Cancers (Semi-quantitative)
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Cancer Type
Number of
Samples

Percentage of
FAP-Positive
Cases (%)

Scoring
Method

Reference

Colorectal

Cancer
67 79.1

>1% FAP-

positivity in

stromal cells

[1][2]

Cholangiocarcino

ma
58 93.1

Moderate-strong

stromal

expression

[8]

Pancreatic

Cancer
- High Prevalence H-Score [3][7]

Breast Cancer - High Prevalence H-Score [7]

Esophageal

Cancer
- High Prevalence H-Score [7]

Lung Cancer - High Prevalence H-Score [7]

Renal Cell

Carcinoma
- Low Prevalence H-Score [7]

Sarcoma -
≥30% with high

expression
H-Score ≥30 [3]

Mesothelioma -
≥30% with high

expression
H-Score ≥30 [3]

Head and Neck

Squamous Cell

Carcinoma

-
≥30% with high

expression
H-Score ≥30 [3]

Table 2: Quantitative FAP Expression Scoring Methods
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Scoring Method Description Reference

H-Score

A semi-quantitative score

calculated by multiplying the

staining intensity (e.g., 0 for

no, 1 for weak, 2 for moderate,

3 for strong) by the percentage

of positive cells. The final

score ranges from 0 to 300.

[3][6]

Percentage of Positive Stromal

Cells

The percentage of stromal

cells showing positive FAP

staining. Often categorized as

low (<10%) or high (≥10%).

[1][2]

Intensity Score

A qualitative assessment of the

staining intensity, often

categorized as negative (0),

weak (1), moderate (2), or

strong (3).

[9]

Combined Intensity and

Percentage Score

A two-digit score representing

staining intensity (0-3) and the

percentage of positive stromal

area (0-4).

[8]

Experimental Protocols
This section provides a detailed, generalized protocol for FAP immunohistochemistry on FFPE

tissues. Optimization may be required for specific antibodies and tissue types.

I. Specimen Preparation
Fixation: Fix tissue specimens in 10% neutral buffered formalin for 18-24 hours.

Processing and Embedding: Dehydrate the fixed tissue through a series of graded alcohols

and xylene, and embed in paraffin wax.
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Sectioning: Cut 4-µm thick sections using a microtome and mount on positively charged

slides.

II. Deparaffinization and Rehydration
Incubate slides in a 60°C oven for at least 30 minutes to melt the paraffin.

Immerse slides in two changes of xylene or a xylene substitute for 5 minutes each to remove

paraffin.[10]

Rehydrate the sections by immersing them in a series of graded alcohols:

100% ethanol, two changes, 3 minutes each.

95% ethanol, one change, 3 minutes.

70% ethanol, one change, 3 minutes.

Rinse slides in distilled water.

III. Antigen Retrieval
Heat-Induced Epitope Retrieval (HIER) is the most common method for FAP IHC.[10][11]

Buffer Selection:

Citrate Buffer (10 mM, pH 6.0): Commonly used and effective for many FAP antibodies.[1]

[2]

Tris-EDTA Buffer (pH 9.0): An alternative that may provide better results for some antibody

clones.[12]

Heating Method:

Pressure Cooker/Steamer: Place slides in a staining jar filled with antigen retrieval buffer

and heat in a pressure cooker or steamer at 95-100°C for 20-30 minutes.

Microwave Oven: Place slides in a microwave-safe container with retrieval buffer and

microwave on high power for 10-15 minutes. Ensure the buffer does not boil dry.[13]
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Cooling: Allow the slides to cool in the retrieval buffer at room temperature for at least 20

minutes.

Washing: Rinse the slides with a wash buffer (e.g., Tris-buffered saline with Tween 20 - TBS-

T).

IV. Immunohistochemical Staining
This protocol is based on an automated staining platform (e.g., Ventana BenchMark or Dako

Autostainer), but can be adapted for manual staining.[1][2]

Peroxidase Block: Incubate sections with a hydrogen peroxide solution for 5-10 minutes to

block endogenous peroxidase activity. Rinse with wash buffer.

Protein Block: Incubate with a protein blocking solution (e.g., normal goat serum) for 10-20

minutes to reduce non-specific antibody binding.

Primary Antibody Incubation:

Recommended Antibodies:

Rabbit Monoclonal [SP325] (Abcam, Ventana)[1][2][3]

Mouse Monoclonal [F11-24] (Thermo Fisher Scientific)[14]

Rabbit Polyclonal (Proteintech, Abcam)[12][15]

Dilution: Dilute the primary antibody in an appropriate antibody diluent. Typical dilutions

range from 1:100 to 1:300.[1][8]

Incubation: Incubate for 30-60 minutes at room temperature or overnight at 4°C.

Washing: Rinse slides thoroughly with wash buffer.

Secondary Antibody Incubation: Apply a horseradish peroxidase (HRP)-conjugated

secondary antibody (e.g., anti-rabbit or anti-mouse) and incubate for 20-30 minutes at room

temperature.
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Washing: Rinse slides thoroughly with wash buffer.

Detection:

Apply a DAB (3,3'-Diaminobenzidine) chromogen solution and incubate for 5-10 minutes,

or until a brown precipitate is visible.

Monitor the color development under a microscope.

Washing: Rinse slides with distilled water to stop the reaction.

V. Counterstaining, Dehydration, and Mounting
Counterstaining: Immerse slides in hematoxylin for 1-2 minutes to stain the cell nuclei.

Bluing: Rinse with running tap water and then immerse in a bluing reagent (e.g., Scott's tap

water substitute) for 30-60 seconds.

Dehydration: Dehydrate the sections through graded alcohols (70%, 95%, 100%) and clear

in xylene.

Mounting: Apply a drop of permanent mounting medium to the tissue section and cover with

a coverslip.

VI. Controls
Positive Control: Use tissue known to express FAP, such as pancreatic or breast cancer

tissue.

Negative Control:

Use tissue known to be FAP-negative, such as normal liver tissue.

Include a reagent control where the primary antibody is replaced with antibody diluent to

check for non-specific staining from the secondary antibody and detection system.
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FAP is implicated in several signaling pathways that promote tumor growth, invasion, and

immunosuppression.[16][17][18]
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Caption: Key signaling pathways influenced by FAP expression in the tumor microenvironment.
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Experimental Workflow for FAP Immunohistochemistry
The following diagram outlines the logical flow of the FAP IHC protocol.

Start: FFPE Tissue Block

Microtomy (4µm sections)

Deparaffinization & Rehydration
(Xylene & Graded Alcohols)

Antigen Retrieval (HIER)
(Citrate or EDTA Buffer)

Peroxidase & Protein Blocking

Primary Antibody Incubation
(e.g., anti-FAP SP325)

Secondary Antibody Incubation
(HRP-Polymer)

Chromogen Detection (DAB)

Counterstaining (Hematoxylin)

Dehydration, Clearing & Mounting

Microscopic Analysis & Scoring

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: A step-by-step workflow for FAP immunohistochemical staining of FFPE tissues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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